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Compound of Interest

Compound Name: Reactive Blue 2

Cat. No.: B8082549 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of Reactive Blue 2 (C.I. 61211). It is intended for researchers, scientists, and

professionals in drug development and related fields who require detailed information about

this compound.

Core Chemical Identity and Properties
Reactive Blue 2 is a reactive dye belonging to the anthraquinone class, characterized by a

complex aromatic structure that incorporates a monochlorotriazine reactive group.[1][2] This

reactive moiety allows the dye to form covalent bonds with substrates such as cellulose fibers.

[3] The compound is widely recognized in biological research as a purinergic receptor

antagonist, particularly for P2Y receptors.[4][5] Commercially available Reactive Blue 2 is

often a mixture of constitutional isomers, differing in the substitution pattern of the terminal

sulfophenyl group.[2][5]

The key physicochemical properties of Reactive Blue 2 are summarized in the table below for

easy reference and comparison.
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Property Value

IUPAC Name

1-amino-4-[4-[[4-chloro-6-(3-sulfoanilino)-1,3,5-

triazin-2-yl]amino]-3-sulfoanilino]-9,10-

dioxoanthracene-2-sulfonic acid[6][7]

Synonyms
C.I. Reactive Blue 2, Cibacron Blue F3G-A,

Procion Blue HB, Affi-gel blue[6][7][8]

CAS Number 12236-82-7[6][7][9]

Molecular Formula C₂₉H₂₀ClN₇O₁₁S₃[6][7][9]

Molecular Weight 774.16 g/mol [8][9][10]

Appearance Dark blue powder or saline suspension[7][10]

Melting Point >300°C[6][11]

Density ~1.845 g/cm³[6][10]

Solubility Soluble in water[10]

UV-Vis λmax
607 nm (attributed to π→π* transitions in the

anthraquinone core)[11]

FTIR Key Peaks (cm⁻¹)
3414 (O-H/N-H stretch), 1654 (C=O stretch),

1188–1224 (S=O stretch), 617 (C-Cl stretch)[11]

Molecular Structure Visualization
The structure of Reactive Blue 2 is composed of four main components: an anthraquinone

chromophore, a triazine reactive group, and two substituted aniline bridges. The following

diagram illustrates the logical relationship between these core structural components.
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Diagram 1: Core Structural Components of Reactive Blue 2
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Caption: Logical relationship of the main chemical moieties within Reactive Blue 2.

Experimental Protocols
This section details the methodologies for the synthesis of Reactive Blue 2 and an application

example involving its use in the preparation of a specialized adsorbent.

The manufacturing of Reactive Blue 2 is a multi-step condensation process.[1] The general

workflow is outlined below.
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Diagram 2: General Synthesis Workflow for Reactive Blue 2
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Caption: A simplified workflow diagram for the synthesis of Reactive Blue 2.

Detailed Methodology:

First Condensation: 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid is

condensed with 2,5-Diaminobenzenesulfonic acid. This reaction is typically an Ullmann-type

coupling, often catalyzed by a mixture of copper sulfate and an iron salt at elevated

temperatures (e.g., 90-95°C) for several hours.[11]

Second Condensation: The resulting intermediate from the first step is then reacted with

2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride). This reaction substitutes one of the chlorine
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atoms on the triazine ring.

Final Condensation: The product from the second step is subsequently condensed with

either 3-Aminobenzenesulfonic acid (metanilic acid) or 4-Aminobenzenesulfonic acid

(sulfanilic acid).[1] This final step yields the Reactive Blue 2 molecule. The use of either

meta or para isomers of aminobenzenesulfonic acid leads to the corresponding isomers in

the final product.

This protocol describes the immobilization of Reactive Blue 2 onto chitosan microspheres,

creating an adsorbent for metal ions.[6]

Materials:

Chitosan powder

5% (v/v) Acetic acid solution

2.0 mol/L Sodium hydroxide (NaOH) solution

Reactive Blue 2 (RB2)

1.0 mol/L Sodium chloride (NaCl) solution

3.2 mol/L Sodium carbonate (Na₂CO₃) solution

Methanol

Distilled water

Procedure:

Chitosan Microsphere Preparation:

Dissolve 3.00 g of chitosan powder in 100 mL of a 5% (v/v) acetic acid solution to prepare

the chitosan solution.

Generate microspheres by feeding the chitosan solution through a peristaltic pump and a

2.0 mm inner diameter nozzle using compressed air.
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Drop the solution into a bath containing a 2.0 mol/L NaOH solution to gel the

microspheres.

Wash the gelled microspheres with distilled water until a neutral pH is achieved.

Dry the microspheres in an oven at 60°C.[6]

Immobilization of Reactive Blue 2:

Add 5.0 g of the dried chitosan microspheres to a flask containing 10 mL of a 3.0% (w/v)

RB2 solution and 60 mL of 1.0 mol/L NaCl.

Allow the system to equilibrate with stirring for 1 hour.

Introduce 30 mL of 3.2 mol/L Na₂CO₃ into the system.

Maintain the reaction at 80°C for 7 hours in a sealed flask with continuous stirring.[6]

Washing and Final Preparation:

After the reaction, wash the resulting RB2-modified chitosan microspheres (CHS-RB2)

multiple times with distilled water, followed by 2.0 mol/L NaCl, and finally with 10%

methanol to remove any unreacted dye.[6]

Role in Signaling Pathways
Reactive Blue 2 is a known antagonist of P2Y purinergic receptors, which are G-protein

coupled receptors activated by nucleotides like ATP. By blocking these receptors, Reactive
Blue 2 can interfere with downstream signaling cascades, such as those involving

phospholipase C (PLC) and intracellular calcium mobilization.[4]
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Diagram 3: Antagonistic Action of Reactive Blue 2 on P2Y Receptor Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b8082549?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8082549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

